Cas no 1806984-39-3 (5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine
• CAS No: 1806984-39-3
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4804314
• Update Time: 2025-05-20

5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-1-3-2-12-5(7(9)10)4(11)6(3)13(14)15/h2,7H,1H2
• InChI Key： ZSHLZSIECKTNHF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CBr)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine

Introduction to 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine (CAS No. 1806984-39-3)

5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine, with the chemical identifier CAS No. 1806984-39-3, is a highly versatile intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the class of nitropyridines, which have garnered significant attention due to their broad spectrum of biological activities and structural diversity. The presence of multiple reactive functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and an iodo group, makes this pyridine derivative particularly valuable for constructing complex molecular architectures.

The bromomethyl group at the 5-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. This feature is particularly useful in drug discovery pipelines where rapid diversification of molecular libraries is essential. The difluoromethyl group, located at the 2-position, is known to enhance metabolic stability and binding affinity in many drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of the pyridine ring, influencing both reactivity and biological activity.

The iodo substituent at the 3-position serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl systems prevalent in many active pharmaceutical ingredients (APIs). Additionally, the nitro group at the 4-position can be reduced to an amine, providing another pathway for further functionalization. These combined features make 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine a cornerstone intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of nitropyridines in developing novel therapeutic agents. For instance, studies have demonstrated that nitroaromatic compounds can exhibit potent antimicrobial and anticancer properties. The structural motif of 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine aligns well with these findings, suggesting its potential utility in designing next-generation drugs targeting resistant pathogens or cancerous cells.

In particular, the influence of the difluoromethyl group on pharmacokinetic profiles has been extensively studied. This substituent is known to improve lipophilicity and reduce metabolic clearance, thereby extending the half-life of drug candidates. The incorporation of this moiety into 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine derivatives could lead to compounds with enhanced bioavailability and therapeutic efficacy. Moreover, computational modeling has shown that nitropyridines with electron-deficient rings can interact more effectively with biological targets, offering a rationale for their continued exploration.

The synthetic utility of this compound has also been underscored by recent publications. Researchers have leveraged its multiple reactive sites to construct intricate scaffolds through sequential functionalization. For example, a study published in *Journal of Organic Chemistry* described a multi-step synthesis of kinase inhibitors where 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine served as a key building block. The authors demonstrated that by carefully controlling reaction conditions, they could introduce diverse pharmacophores while maintaining high yields and purity.

Another notable application involves the use of this intermediate in designing photoactivatable probes for biological imaging. The combination of electron-withdrawing groups like the nitro and iodo substituents enhances light absorption properties, making nitropyridines ideal candidates for Förster resonance energy transfer (FRET) or fluorescence quenching assays. Such probes are invaluable tools in understanding signaling pathways and protein-protein interactions within living cells.

The versatility of 5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine extends beyond pharmaceutical applications into agrochemical research. Pyridine derivatives are widely used as intermediates in herbicides and fungicides due to their ability to modulate plant growth regulators or inhibit pathogenic enzymes. By incorporating functional groups such as bromomethyl and difluoromethyl, chemists can fine-tune the bioactivity of these compounds against specific targets while minimizing environmental impact.

In conclusion,5-(Bromomethyl)-2-(difluoromethyl)-3-iodo-4-nitropyridine (CAS No. 1806984-39-3) represents a powerful tool for synthetic chemists working on complex molecular architectures. Its unique combination of reactive sites allows for diverse functionalization strategies, making it indispensable in drug discovery and material science. As research continues to uncover new applications for nitropyridines,this compound will undoubtedly play a pivotal role in developing innovative solutions across multiple industries.